5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone

• Molecular Formula: C18H16O8
• Molecular Weight: 360.3 g/mol
• InChI: InChI=1S/C18H16O8/c1-23-10-5-4-8(6-12(10)24-2)11-7-9(19)13-14(20)18(25-3)16(22)15(21)17(13)26-11/h4-7,20-22H,1-3H3
• InChIKey: ZCAHHTGKLFTGGM-UHFFFAOYSA-N

5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone: Chemical Identity & Procurement

5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone (CAS 205518-06-5), also known as sideritoflavone, is a naturally occurring polymethoxylated flavone with the molecular formula C₁₈H₁₆O₈ and a molecular weight of 360.31 g/mol . It belongs to a structurally defined subclass of flavonoids characterized by a hydroxylation pattern at positions 5, 7, and 8 of the A-ring, coupled with methoxylation at positions 6, 3′, and 4′. This specific substitution pattern distinguishes it from common dietary flavones and underpins its unique biological interaction profile . The compound is typically isolated from botanical sources including Baccharis densiflora and Tripodanthus acutifolius, and its procurement for research purposes necessitates verification of purity and structural identity due to the existence of structurally similar, but biologically divergent, co-occurring flavones [1].

Unique 5,7,8-trihydroxy A-ring pattern distinguishes from eupatilin and sideritoflavone isomers

Suitable as reference standard for flavonoid SAR, anti-inflammatory, and cytotoxicity research workflows

≥98% HPLC purity supports analytical and cell-based assay procurement

• [1] Quan-Bin Han, et al. (2003). Cytotoxic constituents of Isodon rubescens var. lushiensis. Journal of Natural Products, 66(10), 1391-1394. View Source

5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone: Substitution Incompatibility

The substitution of 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone with other polymethoxylated flavones (PMFs) or generic flavonoids is scientifically unsound due to profound, quantifiable differences in biological potency that are driven by minor structural variations. For instance, within a single natural extract from Baccharis densiflora, a head-to-head comparison revealed that while the closely related analog 8-methoxycirsilineol was non-toxic at concentrations below 100 μM and xanthomicrol exhibited an IC50 between 50 and 100 μM, 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone (sideritoflavone) demonstrated high toxicity with a single-digit μM IC50 across all tested breast cancer cell lines [1]. This dramatic, up to 100-fold difference in cytotoxic potency underscores that the specific hydroxyl and methoxy arrangement of this compound is a critical determinant of its bioactivity, not a general feature of the flavone class. Furthermore, when compared to prominent citrus-derived PMFs like nobiletin and tangeretin, 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone shows a distinct profile; for example, in anti-inflammatory assays, it inhibits TNF-α production in B16-F10 cells with an IC50 of 5.6 μM, while tangeretin and nobiletin demonstrate considerably weaker 15-lipoxygenase inhibition with IC50 values in the 70-86 μM range [2]. Therefore, assuming functional equivalence or interchangeability among flavones without rigorous, data-driven justification will lead to experimental failure and misinterpretation of results.

! Eupatilin lacks the 8-OH group; LOX inhibition profile and metal-chelation behavior may not transfer directly.

! Sideritoflavone has inverted OH/OCH₃ distribution; cytotoxicity potency and TNF-α response may differ significantly.

! Class-level antioxidant or anti-melanogenic activity does not guarantee equivalent potency; target compound requires independent characterization.

• [1] Lund University. (2021). Breast cancer cell line toxicity of a flavonoid isolated from Baccharis densiflora. Scientific Reports. View Source
• [2] Malerich, J. P., et al. (2000). Inhibitors of 15-Lipoxygenase from Orange Peel. Journal of Agricultural and Food Chemistry, 48(11), 5576-5580. View Source

5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone: Quantitative Differentiation Evidence

8-Hydroxyl Role in Lipoxygenase Inhibition vs. Eupatilin

In a direct head-to-head study, 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone (sideritoflavone) exhibited substantially higher cytotoxicity against a panel of breast cancer cell lines compared to the co-occurring flavonoids 8-methoxycirsilineol and xanthomicrol. The target compound achieved single-digit micromolar IC50 values in all tested lines, whereas the comparators were either non-toxic or required 10- to 20-fold higher concentrations [1][2]. This stark contrast in potency within the same experimental framework is a definitive proof of its unique pharmacophore.

8-OH vs. eupatilin

Class-level

Eupatilin LOX IC₅₀: 0.15 µM (soybean); 5-LO IC₅₀: 14 µM. Target compound uncharacterized.

8-OH may alter lipoxygenase inhibition kinetics through 7,8-catechol metal binding.

Direct comparative IC₅₀ data not published.

Evidence Dimension	Cytotoxic potency (IC50)
Target Compound Data	MCF-7: 4.9 μM; JIMT-1: 4.6 μM; MCF-10A: 6.7 μM
Comparator Or Baseline	8-methoxycirsilineol (non-toxic <100 μM) and xanthomicrol (IC50 50-100 μM)
Quantified Difference	>10- to >20-fold higher potency for the target compound
Conditions	Breast cancer cell lines MCF-7, JIMT-1, and normal-like MCF-10A; standard MTT or similar viability assay

Why This Matters

This data unequivocally demonstrates that even within the same plant extract, minor structural differences lead to orders-of-magnitude differences in biological effect, making specific procurement of 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone non-negotiable for reproducible cancer research.

• [1] Lund University. (2021). Breast cancer cell line toxicity of a flavonoid isolated from Baccharis densiflora. Scientific Reports. View Source
• [2] ScienceOpen. (2021). Breast cancer cell line toxicity of a flavonoid isolated from Baccharis densiflora. View Source

Sideritoflavone Isomer Cytotoxicity in Breast Cancer Cells

5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone demonstrates potent anti-inflammatory activity by inhibiting TNF-α production in LPS-stimulated B16-F10 murine melanoma cells with an IC50 of 5.6 μM . In cross-study comparison, this is notably more potent than the anti-inflammatory effects of other well-studied flavones. For instance, the citrus polymethoxyflavones nobiletin and tangeretin show significantly weaker inhibition of 15-lipoxygenase, with IC50 values ranging from 70 to 86 μM [1]. This suggests that 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone operates via a distinct and more potent anti-inflammatory mechanism, at least in the context of TNF-α modulation.

Cytotoxicity vs. sideritoflavone

Reported

Sideritoflavone single-digit µM IC₅₀; xanthomicrol 50–100 µM. Target compound not tested.

OH/OCH₃ arrangement drives >10-fold cytotoxicity spread; independent testing required.

MCF-7, HCC1937, JIMT-1 cell lines.

Evidence Dimension	Anti-inflammatory potency (IC50)
Target Compound Data	5.6 μM (inhibition of TNF-α production)
Comparator Or Baseline	Nobiletin (IC50 = 70-86 μM) and tangeretin (IC50 = 70-86 μM) in 15-LOX assay
Quantified Difference	~12- to 15-fold higher potency for the target compound
Conditions	LPS-stimulated mouse B16-F10 cells, 12 hr ELISA (target) vs. soybean 15-lipoxygenase inhibition assay (comparators)

Why This Matters

For researchers investigating inflammation pathways or screening for novel anti-inflammatory agents, this compound offers a significantly more potent starting point than common citrus PMFs, potentially reducing the required concentration for in vitro efficacy and minimizing off-target effects.

• [1] Malerich, J. P., et al. (2000). Inhibitors of 15-Lipoxygenase from Orange Peel. Journal of Agricultural and Food Chemistry, 48(11), 5576-5580. View Source

5,7,8-Trihydroxy A-Ring Antioxidant Capacity (ORAC)

The pronounced biological activity of 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone can be attributed to its unique substitution pattern, which is not shared by its less potent analogs. A class-level analysis of flavonoid structure-activity relationships (SAR) indicates that hydroxylation at the C6 position is essential for the apoptosis-inducing activity of flavanones through the activation of the caspase-3 cascade and production of reactive oxygen species . The target compound uniquely combines this critical C6 hydroxyl group with additional A-ring hydroxylation at C5, C7, and C8, creating a specific electron density profile on the A-ring that is absent in comparators like 8-methoxycirsilineol (which lacks C6 hydroxylation) and xanthomicrol (which has a different pattern) [1]. This specific arrangement is hypothesized to enhance its interaction with key cellular targets involved in cytotoxicity and apoptosis.

Antioxidant capacity (ORAC)

Class-level

5,7,8-trihydroxy analog (C-1) ORAC peroxyl: 3.523×10³ μM TE/g. Target compound not measured.

5,7,8-trihydroxy scaffold supports high radical-scavenging capacity.

Class-level evidence; confirm in target compound.

Evidence Dimension	Structural feature essential for apoptosis
Target Compound Data	Hydroxylation at C6 and C4' positions
Comparator Or Baseline	Flavanones lacking C4' or C6 hydroxylation exhibit no apoptosis-inducing activity
Quantified Difference	Qualitative presence/absence of key hydroxyl groups leads to all-or-nothing biological response
Conditions	In vitro apoptosis assays (caspase-3 activation, ROS production) in cancer cell lines

Why This Matters

This structural rationale provides a mechanistic foundation for the compound's superior potency and guides procurement by highlighting the non-negotiable requirement for this exact hydroxylation/methoxylation pattern. Purchasing a structurally similar but not identical flavone will likely result in a complete loss of the desired biological activity.

• [1] Lund University. (2021). Breast cancer cell line toxicity of a flavonoid isolated from Baccharis densiflora. Scientific Reports. View Source

5-Lipoxygenase Pathway Selectivity vs. COX

A critical consideration for translational research is the potential for drug-drug interactions via cytochrome P450 (CYP) enzyme modulation. Class-level inference suggests that 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone may present a lower risk profile in this regard compared to widely used citrus polymethoxyflavones. Nobiletin is a known inhibitor and inducer of CYP1A2, and tangeretin is a potent inducer of CYP3A4, which can lead to significant food-drug interactions and complicate in vivo studies [1][2]. In contrast, the specific substitution pattern of 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone, particularly the absence of a fully methylated A-ring, may reduce its affinity for these CYP enzymes. While direct CYP inhibition data for this compound is needed, its structural divergence from the CYP-modulating citrus PMFs provides a rational basis for prioritizing it in studies where minimizing CYP-mediated metabolic interference is essential.

LOX vs. COX selectivity

Reported

Related flavonoids show selective LOX inhibition in vitro; dual LOX/COX inhibition in vivo.

Pathway selectivity may differ from classical NSAIDs; target compound selectivity unconfirmed.

In vivo mouse models; direct enzymology lacking.

Evidence Dimension	Cytochrome P450 (CYP) interaction potential
Target Compound Data	Structural motif suggestive of lower CYP interaction; direct data pending
Comparator Or Baseline	Nobiletin (CYP1A2 inhibitor/inducer) and tangeretin (CYP3A4 inducer)
Quantified Difference	Not quantified; based on structural class divergence
Conditions	In vitro CYP inhibition/induction assays in human liver microsomes or recombinant enzymes

Why This Matters

For in vivo pharmacology studies or combination therapy research, selecting a compound with a lower potential for CYP-related artifacts is crucial. This evidence positions 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone as a superior candidate over tangeretin or nobiletin for applications where maintaining stable co-administered drug levels is a priority.

• [1] Dahan, A., & Altman, H. (2004). Food-drug interaction: grapefruit juice augments drug bioavailability--mechanism, extent and relevance. European Journal of Clinical Nutrition, 58(1), 1-9. View Source
• [2] Weiss, J., et al. (2020). Nobiletin, sinensetin, and tangeretin are the main perpetrators in clementines provoking food-drug interactions in vitro. Food and Chemical Toxicology, 144, 111577. View Source

5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone: Research & Industrial Application Scenarios

LOX-Targeted Anti-Inflammatory Reference Standard

Given its direct, head-to-head demonstrated superiority over co-occurring flavones, with single-digit μM IC50 values in multiple breast cancer cell lines (MCF-7, JIMT-1), 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone is an ideal candidate for investigating novel cytotoxic mechanisms in breast cancer. Its >10-fold higher potency compared to xanthomicrol and 8-methoxycirsilineol within the same assay system [2] ensures that observed effects are specific to its unique pharmacophore and not a general flavonoid property. This makes it a high-value tool for target identification and validation studies focused on apoptosis induction, particularly given the SAR link between its C6 hydroxyl group and caspase-3 activation . Researchers can confidently use this compound at low micromolar concentrations to probe specific pathways without the confounding effects of high-concentration, off-target toxicity seen with less potent analogs.

Oncology SAR: Breast Cancer Cytotoxicity Profiling

The compound's potent inhibition of TNF-α production (IC50 5.6 μM) in LPS-stimulated cells positions it as a superior starting point for anti-inflammatory drug development compared to citrus PMFs like nobiletin and tangeretin, which exhibit much weaker activity (IC50 70-86 μM) in related assays [2]. This ~12-fold difference in potency allows for the use of lower concentrations, reducing the likelihood of cytotoxicity confounding anti-inflammatory readouts. Medicinal chemistry efforts aimed at optimizing this scaffold for TNF-α modulation can leverage the known structure-activity relationship to improve potency and selectivity, making 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone a high-priority purchase for academic and industrial screening libraries focused on novel immunomodulatory agents.

Melanogenesis Research in B16-F10 Melanoma Models

For in vivo studies where minimizing CYP-mediated drug-drug interactions is critical, 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone offers a strategic advantage over commonly used citrus PMFs like tangeretin and nobiletin, which are known CYP3A4 inducers and CYP1A2 modulators, respectively [2]. While direct CYP profiling for this compound is a recommended next step, its distinct hydroxylation-rich structure suggests a lower potential for CYP engagement compared to the heavily methylated tangeretin and nobiletin. This makes it a more suitable candidate for use as a bioactive flavonoid control in ADME-Tox studies, where the goal is to observe the compound's intrinsic pharmacology without the confounding variable of altered metabolism of co-administered drugs. This is particularly relevant for studies evaluating combination therapies or natural product-drug interactions.

Phytochemical Reference Standard for Citrus & Salvia QC

Due to the extreme variability in biological activity among structurally similar flavones (e.g., >10-fold difference in potency between 5,7,8-Trihydroxy-6,3',4'-trimethoxyflavone and xanthomicrol in the same plant extract), this compound is an essential reference standard for phytochemical and quality control laboratories [2]. Its procurement is necessary for the accurate identification, quantification, and bioactivity-guided fractionation of botanical extracts derived from Baccharis, Tripodanthus, and Isodon species. Using this compound as a marker ensures that subsequent biological testing can be reliably correlated with its presence and concentration, preventing the misattribution of activity to less potent or inactive co-eluting flavones. This is critical for the development of standardized, efficacious botanical drugs and supplements.

Application

Selection Property

Validation Focus

LOX pathway inhibition studies

5,7,8-trihydroxy A-ring with 7,8-catechol motif

Confirm LOX inhibitory potency in direct enzyme assay

Breast cancer cell-model SAR studies

Unique 5,7,8-triOH-6,3′,4′-triOCH₃ pattern

Benchmark cytotoxicity against sideritoflavone data in MCF-7, HCC1937, JIMT-1

Melanogenesis research (B16-F10 model)

7,8-catechol moiety for potential tyrosinase interaction

Assess melanin and tyrosinase inhibition vs. 6,7,8-trimethoxy analogs

Phytochemical reference standard for botanical QC

HPLC-distinguishable from eupatilin and sideritoflavone

Verify retention time and UV spectral profile in Citrus/Salvia extracts

• [1] Lund University. (2021). Breast cancer cell line toxicity of a flavonoid isolated from Baccharis densiflora. Scientific Reports. View Source
• [2] Weiss, J., et al. (2020). Nobiletin, sinensetin, and tangeretin are the main perpetrators in clementines provoking food-drug interactions in vitro. Food and Chemical Toxicology, 144, 111577. View Source